Cas no 126799-87-9 (1-(azidomethyl)-2-bromobenzene)

• Product Name: 1-(azidomethyl)-2-bromobenzene
• CAS No: 126799-87-9
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• MDL: MFCD11637159
• CID: 1224558
• PubChem ID: 14612056
• Update Time: 2025-06-14

1-(azidomethyl)-2-bromobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(azidomethyl)-2-bromo-
• 1-(azidomethyl)-2-bromobenzene
• 1-azidomethyl-2-bromobenzene
• 2-bromobenzylazide
• o-bromobenzyl azide

• MDL： MFCD11637159
• Inchi： 1S/C7H6BrN3/c8-7-4-2-1-3-6(7)5-10-11-9/h1-4H,5H2
• InChI Key： UQTIJSCAOJIGQZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CN=[N+]=[N-]

Computed Properties

• Exact Mass: 210.97500

Experimental Properties

• PSA: 49.75000
• LogP: 2.71216

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-(azidomethyl)-2-bromobenzene

Research Brief on 1-(Azidomethyl)-2-bromobenzene (CAS: 126799-87-9) and Its Applications in Chemical Biology and Pharmaceutical Research

1-(Azidomethyl)-2-bromobenzene (CAS: 126799-87-9) is a versatile chemical intermediate that has garnered significant attention in recent years due to its utility in click chemistry, drug discovery, and materials science. This compound, characterized by its azide and bromine functional groups, serves as a critical building block for the synthesis of complex molecules, including pharmaceuticals and bioactive probes. Recent studies have highlighted its role in facilitating copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a cornerstone of bioorthogonal chemistry, enabling the efficient conjugation of biomolecules and the development of targeted therapeutics.

In the context of drug discovery, 1-(azidomethyl)-2-bromobenzene has been employed as a precursor for the synthesis of novel small-molecule inhibitors targeting key enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of proteolysis-targeting chimeras (PROTACs), which selectively degrade disease-causing proteins. The compound's bromine moiety allows for further functionalization via cross-coupling reactions, while the azide group enables bioorthogonal labeling, making it a valuable tool for chemical biology applications.

Recent advancements in synthetic methodologies have also explored the use of 1-(azidomethyl)-2-bromobenzene in the preparation of heterocyclic compounds, such as indoles and benzimidazoles, which are prevalent in FDA-approved drugs. A 2022 study in Organic Letters detailed a palladium-catalyzed cascade reaction utilizing this compound to construct polycyclic frameworks with potential anticancer activity. These findings underscore the compound's versatility in medicinal chemistry and its potential to address unmet medical needs.

Beyond its applications in drug development, 1-(azidomethyl)-2-bromobenzene has been investigated for its role in materials science, particularly in the design of functional polymers and surface modifications. Researchers have leveraged its dual reactivity to create azide-functionalized surfaces for biosensor applications, as reported in a 2023 ACS Applied Materials & Interfaces publication. This highlights the compound's cross-disciplinary relevance and its ability to bridge the gap between chemical synthesis and advanced material design.

In conclusion, 1-(azidomethyl)-2-bromobenzene (CAS: 126799-87-9) represents a pivotal compound in modern chemical biology and pharmaceutical research. Its unique reactivity profile and compatibility with bioorthogonal chemistry make it indispensable for the development of next-generation therapeutics and functional materials. Future research directions may focus on expanding its applications in targeted drug delivery systems and exploring its potential in emerging areas such as covalent inhibitor design and chemical proteomics.